Cas no 116096-85-6 (8-bromo-7-hydroxy-2-oxochromene-3-carboxylic acid)

• Product Name: 8-bromo-7-hydroxy-2-oxochromene-3-carboxylic acid
• CAS No: 116096-85-6
• MF: C₁₀H₅BrO₅
• MW: 285.047702550888
• CID: 2614086
• PubChem ID: 13950962
• Update Time: 2025-04-21

8-bromo-7-hydroxy-2-oxochromene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-bromo-7-hydroxy-2-oxochromene-3-carboxylic acid
• DTXSID40553121
• 8-Bromo-7-hydroxy-2-oxo-2H-chromene-3-carboxylic acid
• 8-Bromo-7-hydroxy-2-oxo-2H-1-benzopyran-3-carboxylic acid
• 116096-85-6

• Inchi： 1S/C10H5BrO5/c11-7-6(12)2-1-4-3-5(9(13)14)10(15)16-8(4)7/h1-3,12H,(H,13,14)
• InChI Key： UWTKKIADRWMOJO-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC2C=C(C(=O)O)C(=O)OC=21)O

Computed Properties

• Exact Mass: 283.93204Da
• Monoisotopic Mass: 283.93204Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 364
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 83.8Ų